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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

basic lead carbonate, a compound of significant historical and industrial importance. The

information is presented to support research, development, and quality control activities.

Chemical Identity and Composition
Basic lead carbonate, also known as white lead or hydrocerussite, is a complex inorganic salt

containing both carbonate and hydroxide ions.[1] Its chemical formula is most accurately

represented as 2PbCO₃·Pb(OH)₂.[2][3][4] This stoichiometry distinguishes it from the simpler

lead(II) carbonate (PbCO₃), known as cerussite.[2] The presence of lead hydroxide within the

crystal structure significantly influences its chemical and physical properties.[2]

Table 1: Chemical Identification of Basic Lead Carbonate
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Identifier Value Reference(s)

Chemical Name
Trilead bis(carbonate)

dihydroxide
[5]

Synonyms
White lead, hydrocerussite,

lead(II) carbonate basic
[2][3]

CAS Number 1319-46-6 [5]

Chemical Formula
(PbCO₃)₂·Pb(OH)₂ or

C₂H₂O₈Pb₃
[2][5]

Molecular Weight 775.63 g/mol [1][2]

Physicochemical Properties
Basic lead carbonate is a dense, white crystalline powder.[2][6] Its physical properties have

historically made it a valuable pigment.[3]

Table 2: Physicochemical Data for Basic Lead Carbonate

Property Value Reference(s)

Appearance White crystals or powder [2]

Density 6.14 g/cm³ [2][6]

Melting Point Decomposes at 400°C [2][6]

Solubility in Water Insoluble [4][6]

Solubility in Other Solvents

Soluble in dilute acids (e.g.,

acetic acid, nitric acid);

Insoluble in ethanol

[4][6][7]

Chemical Reactivity and Behavior
Basic lead carbonate is practically insoluble in water and ethanol.[6][7] However, it readily

dissolves in dilute nitric acid and acetic acid.[6][8] This reactivity with acids is a key
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characteristic, leading to the formation of soluble lead salts and the evolution of carbon dioxide

gas.[9][10] The reaction with acids is a classic acid-carbonate reaction, which can be

generalized as:

Pb₃(CO₃)₂(OH)₂(s) + 6H⁺(aq) → 3Pb²⁺(aq) + 2CO₂(g) + 4H₂O(l)

The reaction with dilute sulfuric acid is initially rapid but stops after some time due to the

formation of an insoluble layer of lead(II) sulfate (PbSO₄) on the surface of the basic lead
carbonate, which prevents further reaction.[11]

Basic lead carbonate undergoes thermal decomposition upon heating. The decomposition

process is complex and occurs in stages, with the final products being lead oxides and carbon

dioxide.[12][13] The decomposition begins at temperatures around 250°C and is complete at

approximately 400°C, yielding lead(II) oxide (PbO).[2][14] The process involves the initial loss

of water from the hydroxide groups, followed by the release of carbon dioxide from the

carbonate groups, with the formation of various lead carbonate-oxide intermediates.[12]

The decomposition pathway in static air can be summarized as follows:

Initial Decomposition: Formation of lead carbonate oxides such as 2PbCO₃·PbO.[12]

Intermediate Stages: Further loss of CO₂ to form other intermediates like PbCO₃·PbO and

PbCO₃·2PbO.[12]

Final Decomposition: Complete conversion to lead(II) oxide (PbO).[12][14]

A notable reaction of basic lead carbonate is its darkening in the presence of hydrogen sulfide

(H₂S).[6][7] This is due to the formation of black lead(II) sulfide (PbS):

Pb₃(CO₃)₂(OH)₂(s) + 3H₂S(g) → 3PbS(s) + 2CO₂(g) + 4H₂O(l)

This reaction has been a significant factor in the discoloration of historical paintings where lead

white was used as a pigment.

Experimental Protocols
A common laboratory method for the synthesis of basic lead carbonate involves the reaction

of a soluble lead salt, such as lead(II) acetate, with a source of carbonate ions, typically by
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bubbling carbon dioxide gas through the solution.[4]

Protocol:

Prepare a dilute aqueous solution of lead(II) acetate.

Slowly bubble carbon dioxide gas through the solution while maintaining constant stirring.

A white precipitate of basic lead carbonate will form.

The reaction conditions, such as temperature and pH, must be carefully controlled to ensure

the desired stoichiometry.[4]

The precipitate is then filtered, washed with deionized water to remove any soluble

impurities, and dried.[15]

Another method involves the reaction of a lead acetate solution with ammonium carbonate.[16]

The thermal decomposition of basic lead carbonate can be quantitatively studied using TGA

and DSC.

TGA Protocol:

A small, accurately weighed sample (typically 10-20 mg) of basic lead carbonate is placed

in a TGA crucible.[17]

The crucible is placed on a sensitive microbalance within a furnace.

The sample is heated at a controlled rate (e.g., 10°C/min) under a specific atmosphere (e.g.,

static air, nitrogen).[18]

The TGA instrument continuously records the mass of the sample as a function of

temperature.

The resulting thermogram will show distinct mass loss steps corresponding to the loss of

water and carbon dioxide.[18]

DSC Protocol:
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A small sample of basic lead carbonate is placed in a DSC pan, and an empty reference

pan is also prepared.

Both pans are heated or cooled at a controlled rate in the DSC furnace.[18]

The instrument measures the difference in heat flow between the sample and the reference.

The resulting DSC curve will show endothermic or exothermic peaks corresponding to

thermal events such as decomposition.[19]

The solubility of basic lead carbonate in dilute acid can be determined through a simple

dissolution test.

Protocol:

Weigh a known amount of basic lead carbonate.

Add the solid to a beaker containing a measured volume of dilute acetic acid or nitric acid.

[20]

Stir the mixture, and gently heat if necessary, until the solid is completely dissolved.[20]

The concentration of the resulting lead salt solution can then be determined using

appropriate analytical techniques, such as atomic absorption spectroscopy or inductively

coupled plasma mass spectrometry, to quantify the amount of lead that dissolved.

Safety and Handling
Basic lead carbonate is toxic by inhalation and ingestion.[6][7] It is a suspected carcinogen

and teratogen.[7] Appropriate personal protective equipment, including gloves, safety glasses,

and respiratory protection, should be used when handling this compound to avoid exposure.[6]

All work should be conducted in a well-ventilated area or a fume hood. Waste material must be

disposed of as hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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